Cas no 1220027-32-6 (N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanaminedihydrochloride)

• Product Name: N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanaminedihydrochloride
• CAS No: 1220027-32-6
• MF: C₁₀H₂₄Cl₂N₂
• MW: 243.216960906982
• CID: 1078338
• PubChem ID: 56831764
• Update Time: 2025-05-28

N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanamine dihydrochloride
• N-Methyl-N-(pyrrolidin-2-ylmethyl)butan-1-amine dihydrochloride
• N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanaminedihydrochloride
• N-methyl-N-(pyrrolidin-2-ylmethyl)butan-1-amine;dihydrochloride
• 1220027-32-6
• AKOS015845703
• N-Methyl-N-(pyrrolidin-2-ylmethyl)butan-1-aminedihydrochloride

• Inchi： 1S/C10H22N2.2ClH/c1-3-4-8-12(2)9-10-6-5-7-11-10;;/h10-11H,3-9H2,1-2H3;2*1H
• InChI Key： AAIMYABEGFIURG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC1CN(C)CCCC

Computed Properties

• Exact Mass: 242.1316542g/mol
• Monoisotopic Mass: 242.1316542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanaminedihydrochloride

Comprehensive Overview of N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanamine Dihydrochloride (CAS No. 1220027-32-6)

N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanamine dihydrochloride (CAS No. 1220027-32-6) is a specialized organic compound with a unique molecular structure. This compound belongs to the class of tertiary amines, featuring a pyrrolidine ring and a butylamine chain. Its dihydrochloride salt form enhances stability and solubility, making it suitable for various research applications. The compound's molecular formula and structural properties have garnered interest in pharmaceutical and chemical research, particularly in the development of novel bioactive molecules.

In recent years, the demand for N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanamine dihydrochloride has increased due to its potential role in neurological studies and receptor modulation. Researchers are exploring its interactions with neurotransmitter systems, which aligns with the growing focus on central nervous system (CNS) therapeutics. This compound's mechanism of action and binding affinity are key areas of investigation, especially in the context of cognitive enhancement and neuroprotection.

The synthesis of N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanamine dihydrochloride involves multi-step organic reactions, including alkylation and reductive amination. Its purification process ensures high purity, which is critical for preclinical studies and structure-activity relationship (SAR) analysis. The compound's physicochemical properties, such as melting point, solubility, and stability under various conditions, are well-documented, providing valuable insights for laboratory use.

From an SEO perspective, users frequently search for terms like "N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanamine dihydrochloride uses," "CAS 1220027-32-6 supplier," and "pyrrolidine derivatives in research." These queries reflect the compound's relevance in academic and industrial settings. Additionally, trending topics such as drug discovery, neuroscience breakthroughs, and small molecule therapeutics further highlight its significance.

Quality control is paramount when working with N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanamine dihydrochloride. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its chemical identity and purity. Researchers also prioritize storage conditions to maintain its integrity, often recommending desiccated environments and controlled temperatures.

In conclusion, N-Methyl-N-(2-pyrrolidinylmethyl)-1-butanamine dihydrochloride (CAS No. 1220027-32-6) is a compound of considerable scientific interest. Its applications span pharmacology, medicinal chemistry, and neuroscience, driven by its unique structural features and biological activity. As research progresses, this compound may unlock new possibilities in therapeutic development and molecular design.